2,6-dimethoxy-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)nicotinamide

• IUPAC Name: 2,6-dimethoxy-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H16N6O4/c1-23-12-6-4-9(15(17-12)25-3)14(22)16-8-11-19-18-10-5-7-13(24-2)20-21(10)11/h4-7H,8H2,1-3H3,(H,16,22)
• InChI Key: VYHXANANXRQWBE-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)C(=O)NCC2=NN=C3N2N=C(C=C3)OC)OC
• Molecular Formula: C15H16N6O4
• Molecular Weight: 344.33 g/mol

Description

2,6-dimethoxy-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)nicotinamide is a useful research compound. Its molecular formula is C15H16N6O4 and its molecular weight is 344.331. The purity is usually 95%.
BenchChem offers high-quality 2,6-dimethoxy-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)nicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,6-dimethoxy-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)nicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biochemical Utilization and Derivative Synthesis

Nicotinamide Derivatives and Biochemical Roles : Early studies by Ellinger, Fraenkel, and Abdel Kader (1947) explored the utilization of various nicotinamide derivatives by mammals, insects, and bacteria. This foundational work laid the groundwork for understanding the biochemical roles of these compounds, including their potential anti-pellagra activity and metabolism within the body (Ellinger, Fraenkel, & Abdel Kader, 1947).

Synthesis and Antioxidant Properties : Research by Shakir, Ali, and Hussain (2017) on the synthesis of new derivatives related to triazolo and thiadiazine moieties, bearing a 2,6-dimethoxyphenol segment, demonstrated significant antioxidant capabilities. These findings highlight the potential for these compounds in developing antioxidant agents (Shakir, Ali, & Hussain, 2017).

Structural and Synthetic Studies

Condensed-Azole Derivatives for Asthma Treatment : Kuwahara et al. (1997) synthesized novel triazolopyridazine derivatives with potential anti-asthmatic activities, illustrating the therapeutic application possibilities for compounds with similar structures in respiratory diseases (Kuwahara et al., 1997).

Antiviral and Cytotoxic Evaluations : A study by Bankowska et al. (2014) on acyclic phosphonate nucleotide analogues, including structures related to triazolopyridazines, revealed insights into their synthesis, structure, and lack of antiviral activity. This research contributes to the understanding of these compounds' potential applications and limitations in antiviral therapies (Bankowska et al., 2014).